Cas no 17380-74-4 (1-Phenylcyclopentylamine)

• Product Name: 1-Phenylcyclopentylamine
• CAS No: 17380-74-4
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• MDL: MFCD09903679
• CID: 50745
• PubChem ID: 167651
• Update Time: 2025-04-18

1-Phenylcyclopentylamine Chemical and Physical Properties

Names and Identifiers

• 1-Phenylcyclopentanamine
• 1-phenylcyclopentan-1-amine
• 1-Phenyl-cyclopentylamine
• (1-phenyl-cyclopentyl)-amine
• 1-Phenylcyclopentylamin
• 2-(1-phenylcyclopentyl)amine
• Cyclopentanamine,1-phenyl
• Cyclopentylamine,1-phenyl- (7CI,8CI)
• 1-Phenylcyclopentylamine
• DTXSID80169669
• TQP1674
• F53117
• 17380-74-4
• FT-0659832
• CHEMBL400464
• 1-phenylcyclopentyl amine
• SB76712
• EN300-76982
• SY044957
• Z381654396
• MFCD09903679
• FS-2496
• SCHEMBL42115
• AKOS000303059
• BB 0256440
• 1-Phenylcyclopentanamine #
• Cyclopentanamine, 1-phenyl-
• A3842
• CS-0217547
• DTXCID0092160
• AS-871/43475620

• MDL： MFCD09903679
• Inchi： 1S/C11H15N/c12-11(8-4-5-9-11)10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9,12H2
• InChI Key： YXAQCAOJLDGGDZ-UHFFFAOYSA-N
• SMILES： NC1(C2C=CC=CC=2)CCCC1

Computed Properties

• Exact Mass: 161.12000
• Monoisotopic Mass: 161.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.014
• Boiling Point: 253 ºC
• Flash Point: 110 ºC
• Refractive Index: 1.554
• PSA: 26.02000
• LogP: 3.11490

1-Phenylcyclopentylamine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines